Cas no 502686-30-8 (Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl)

• Product Name: Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl
• CAS No: 502686-30-8
• MF: C₁₈H₂₂ClNO₃
• MW: 335.825184345245
• MDL: MFCD02663235
• CID: 3055800
• PubChem ID: 16495253
• Update Time: 2025-10-17

Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl
• 861-262-7
• CS-0256616
• ETHYL 3-AMINO-3-[4-(BENZYLOXY)PHENYL]PROPANOATE HYDROCHLORIDE
• 502686-30-8
• AKOS001475855
• ethyl 3-amino-3-(4-phenylmethoxyphenyl)propanoate;hydrochloride
• MFCD02663235
• Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate (HCl)
• EN300-6501630
• Ethyl 3-amino-3-(4-(benzyloxy)phenyl)propanoate hydrochloride

• MDL： MFCD02663235
• Inchi： 1S/C18H21NO3.ClH/c1-2-21-18(20)12-17(19)15-8-10-16(11-9-15)22-13-14-6-4-3-5-7-14;/h3-11,17H,2,12-13,19H2,1H3;1H
• InChI Key： OPVNUYQSEZRZQP-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CC(=O)OCC)N

Computed Properties

• Exact Mass: 335.1288213Da
• Monoisotopic Mass: 335.1288213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl

Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl (CAS No. 502686-30-8): A Comprehensive Overview

Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl (CAS No. 502686-30-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 3-amino-3-(4-benzyloxyphenyl)propanoate hydrochloride, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl consists of an ethyl ester group, an amino group, and a substituted phenyl ring. The presence of the benzyloxy group on the phenyl ring imparts specific reactivity and solubility properties to the molecule. The hydrochloride salt form ensures better stability and solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

Synthesis of Ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl has been extensively studied in the literature. One common approach involves the reaction of 4-benzyloxyphenylacetic acid with ethyl chloroacetate in the presence of a base, followed by reduction to form the amino derivative. The final step involves the formation of the hydrochloride salt to enhance its stability and solubility. This synthetic route is well-documented and can be optimized for large-scale production in industrial settings.

Recent research findings have highlighted the potential of ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl in various therapeutic areas. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary clinical trials have indicated that this compound may have beneficial effects in treating neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective properties make it an attractive candidate for further investigation in this area. A recent study published in *Neuropharmacology* reported that ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl reduced oxidative stress and improved cognitive function in animal models of Alzheimer's disease.

In addition to its therapeutic potential, ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile functional groups allow for easy modification and functionalization, making it a valuable intermediate in organic synthesis. Researchers have utilized this compound to develop novel drug candidates with improved pharmacological profiles and reduced side effects.

The safety profile of ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any pharmaceutical agent, proper dosing and administration guidelines should be followed to ensure patient safety.

In conclusion, ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate, HCl (CAS No. 502686-30-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its anti-inflammatory, antioxidant, and neuroprotective properties, makes it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.